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Compound of Interest

Compound Name: 4-Amino-6-methylnicotinic acid

Cat. No.: B160790 Get Quote

For immediate reference, this guide provides critical safety and logistical information for the

proper disposal of 4-Amino-6-methylnicotinic acid, tailored for researchers, scientists, and

professionals in drug development.

Due to the absence of a specific Safety Data Sheet (SDS) for 4-Amino-6-methylnicotinic acid
(CAS No. 127915-50-8), the following disposal procedures are based on established best

practices and data from structurally similar compounds, including Methyl 4-amino-6-

methylnicotinate and various other aminonicotinic acid derivatives.[1][2][3][4] It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for guidance

specific to your location and facilities.

Hazard Profile (Based on Structurally Similar
Compounds)
As specific quantitative data for 4-Amino-6-methylnicotinic acid is unavailable, the following

table summarizes the known hazards of analogous compounds to inform safe handling and

disposal practices.
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Hazard Category Description
Primary Compounds of
Reference

Skin Irritation Causes skin irritation.[2][3]

Methyl 4-amino-6-

methylnicotinate, 6-

Methylnicotinic acid

Eye Irritation
Causes serious eye irritation.

[2][3]

Methyl 4-amino-6-

methylnicotinate, 6-

Methylnicotinic acid

Respiratory Irritation
May cause respiratory

irritation.[2][3]

Methyl 4-amino-6-

methylnicotinate, 6-

Methylnicotinic acid

Aquatic Hazard Harmful to aquatic life.[5] Methyl nicotinate

**Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of 4-Amino-6-
methylnicotinic acid.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.[2]

Handle the material in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or fumes.[2]

Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse the affected area

immediately and thoroughly with water.[2]

2. Waste Collection and Segregation:

Collect waste 4-Amino-6-methylnicotinic acid in a dedicated, properly labeled hazardous

waste container.[6]
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The container must be compatible with the chemical, in good condition, and kept securely

sealed when not in use.[6]

Do not mix this waste with other chemical waste streams unless explicitly approved by your

EHS department.

3. Labeling and Storage:

Clearly label the hazardous waste container with the full chemical name: "4-Amino-6-
methylnicotinic acid" and the words "HAZARDOUS WASTE".[6]

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials such as strong oxidizing agents.[3]

4. Final Disposal:

The primary method of disposal is through an approved hazardous waste disposal facility.[2]

[3][4][7]

Contact your institution's EHS department to arrange for the collection and disposal of the

chemical waste.

Do not attempt to dispose of this chemical down the drain or in regular solid waste.[2][5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Amino-6-methylnicotinic acid.
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Start: Have 4-Amino-6-methylnicotinic acid for disposal

Wear appropriate PPE (gloves, goggles, lab coat)

Is waste container available and properly labeled?

Obtain and label a compatible hazardous waste container

No

Transfer waste to the container in a ventilated area

Yes

Seal the container securely

Store in a designated secondary containment area

Contact EHS for hazardous waste pickup

End: Waste disposed of compliantly

Click to download full resolution via product page

Caption: Disposal workflow for 4-Amino-6-methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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